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Compound of Interest

Compound Name: 2-bromo-2-phenylacetic acid

Cat. No.: B146123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for 2-bromo-2-phenylacetic
acid. It is intended to supplement, not replace, institutional safety protocols and the information

provided in the Safety Data Sheet (SDS).

Chemical and Physical Properties
2-Bromo-2-phenylacetic acid is a solid organic compound. A summary of its key physical and

chemical properties is provided below.

Property Value

Molecular Formula C₈H₇BrO₂

Molecular Weight 215.04 g/mol

Appearance Solid

Melting Point 104-106 °C

InChI Key DWXSYDKEWORWBT-UHFFFAOYSA-N

CAS Number 18698-97-0
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2-Bromo-2-phenylacetic acid is classified as a hazardous substance. The GHS classifications

are summarized below.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[1][2]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage / H319: Causes

serious eye irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Signal Word: Danger[1] or Warning[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 2-bromo-2-
phenylacetic acid to minimize exposure.

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

recommended.[4][5]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat.[4][5]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or if dust is generated.[3][4]
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Ventilation: Always handle 2-bromo-2-phenylacetic acid in a well-ventilated area,

preferably in a chemical fume hood.[5][6]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

Dust Formation: Minimize the generation of dust.[5]

Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work

area.[5]

Storage
Container: Keep the container tightly closed.[7]

Conditions: Store in a cool, dry, and well-ventilated place.[7]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[4]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[5][7]

Skin Contact
Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water.[5][7]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[7][8]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person.[3][8]
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Accidental Release and Disposal Procedures
Accidental Release

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wear appropriate PPE. For small spills, sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal.[4]

Cleaning: Clean the spill area thoroughly.

Waste Disposal
Dispose of 2-bromo-2-phenylacetic acid and any contaminated materials as hazardous

waste.[7]

Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow and Safety Visualizations
General Laboratory Handling Workflow
The following diagram illustrates a typical workflow for handling 2-bromo-2-phenylacetic acid
in a research setting.
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Caption: General workflow for handling 2-bromo-2-phenylacetic acid.
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Emergency Response for Skin Contact
The following diagram outlines the immediate steps to take in case of skin contact with 2-
bromo-2-phenylacetic acid.

Skin Contact Occurs

Immediately go to
Emergency Shower or Sink

Remove Contaminated Clothing
While Rinsing

Wash Affected Area with
Soap and Water for 15 min

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Emergency procedure for skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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